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Compound of Interest

Compound Name: 2-Methylacetophenone

Cat. No.: B146604 Get Quote

This technical guide provides an in-depth overview of the key physical properties of 2-
Methylacetophenone, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis who

require precise and reliable data for their work. This document outlines the established values

for these properties and details the general experimental methodologies employed for their

determination.

Core Physical Properties
2-Methylacetophenone, also known as o-acetyltoluene, is an aromatic ketone that presents

as a colorless to pale yellow liquid at room temperature.[1][2] It is recognized for its

characteristic sweet, floral aroma.[1] The physical properties of this compound are crucial for its

application in various fields, including as an intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1][2]

Data Summary
The quantitative physical data for 2-Methylacetophenone are summarized in the table below

for ease of reference and comparison. These values are consistently reported across various

chemical data sources.
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Physical Property Value Conditions

Boiling Point 214 °C At 760.00 mm Hg[1][3][4][5]

216 °C Not specified

Density 1.026 g/mL At 25 °C[1][4][5][6]

1.02 g/mL At 20/20 °C[7]

Experimental Protocols for Physical Property
Determination
The following sections describe the standard experimental methodologies for determining the

boiling point and density of liquid organic compounds like 2-Methylacetophenone. While

specific laboratory conditions may vary, these protocols outline the fundamental principles and

procedures.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[8] For a pure compound, the boiling point is a sharp,

characteristic value.

1. Distillation Method:

This method is suitable when a relatively larger quantity of the sample is available and

purification is also desired.

Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a receiving flask, and a thermometer.

Procedure:

The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling chips or

a magnetic stir bar to ensure smooth boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distilling flask to accurately measure the temperature of the vapor that is in

equilibrium with the liquid.

The distilling flask is heated gently.

As the liquid boils, the vapor rises, passes into the condenser, liquefies, and is collected in

the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature reading

is the boiling point of the liquid.

Key Considerations: It is crucial to record the atmospheric pressure at the time of the

measurement, as the boiling point is pressure-dependent.

2. Thiele Tube Method:

This micro-scale method is advantageous when only a small amount of the substance is

available.

Apparatus: A Thiele tube, a thermometer, a small test tube (e.g., a fusion tube), and a

capillary tube sealed at one end.

Procedure:

A few drops of the liquid are placed in the small test tube.

The sealed capillary tube is inverted and placed into the liquid in the test tube.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The side arm of the Thiele tube is heated gently.
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As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[8][9][10]

Determination of Density
Density is defined as the mass of a substance per unit volume.[11] For a liquid, it is typically

measured in grams per milliliter (g/mL) or grams per cubic centimeter (g/cm³).

1. Volumetric Flask and Balance Method:

This is a straightforward and common method for determining the density of a liquid.

Apparatus: A volumetric flask of a known volume (e.g., 10 mL or 25 mL) and an analytical

balance.

Procedure:

An empty, clean, and dry volumetric flask is accurately weighed on the analytical balance.

The liquid sample is carefully added to the volumetric flask until the bottom of the

meniscus aligns with the calibration mark on the neck of the flask.

The filled volumetric flask is reweighed.

The mass of the liquid is determined by subtracting the mass of the empty flask from the

mass of the filled flask.

The density is calculated by dividing the mass of the liquid by the known volume of the

flask.

Key Considerations: The temperature at which the measurement is made should be

recorded, as density is temperature-dependent. The volumetric flask must be scrupulously

clean and dry to ensure accurate measurements.
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Synthesis Pathway of 2-Methylacetophenone
2-Methylacetophenone is commonly synthesized via the Friedel-Crafts acylation of toluene.[1]

This electrophilic aromatic substitution reaction involves the introduction of an acyl group onto

the aromatic ring of toluene. The following diagram illustrates the key steps in this synthesis.
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Caption: Friedel-Crafts acylation synthesis of 2-Methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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